Cas no 2248316-57-4 (2-Bromo-4-(difluoromethyl)-3-methylthiophene)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methylthiophene
• CAS No: 2248316-57-4
• MF: C₆H₅BrF₂S
• MW: 227.069706678391
• CID: 5968718
• PubChem ID: 137938396
• Update Time: 2025-06-14

2-Bromo-4-(difluoromethyl)-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methylthiophene
• 2248316-57-4
• EN300-6511708

• Inchi： 1S/C6H5BrF2S/c1-3-4(6(8)9)2-10-5(3)7/h2,6H,1H3
• InChI Key： NMFGNQJIFXECJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CS1)C(F)F

Computed Properties

• Exact Mass: 225.92634g/mol
• Monoisotopic Mass: 225.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-Bromo-4-(difluoromethyl)-3-methylthiophene

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4)

2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound belongs to the thiophene family, a class of sulfur-containing heterocycles known for their versatility in organic chemistry. The presence of bromine and difluoromethyl groups on the thiophene ring enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-Bromo-4-(difluoromethyl)-3-methylthiophene has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and lipophilicity, which are critical factors in medicinal chemistry. Researchers are particularly interested in how this compound can be utilized in the development of next-generation therapeutics, especially for targeting enzyme inhibitors and receptor modulators. Its structural features also make it a candidate for catalysis and polymer chemistry.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-methylthiophene typically involves multi-step reactions, including halogenation and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods like NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. These innovations align with the growing trend of green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, 2-Bromo-4-(difluoromethyl)-3-methylthiophene is often discussed in the context of high-value chemical manufacturing. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to clients in the life sciences sector. Its applications extend to electronic materials, where its electron-withdrawing properties are leveraged in organic semiconductors and photovoltaic devices.

One of the most searched questions related to this compound is: "What are the applications of 2-Bromo-4-(difluoromethyl)-3-methylthiophene in drug development?" Studies suggest its potential as a precursor for kinase inhibitors and antiviral agents, reflecting the broader interest in targeted therapies. Another trending topic is its role in crop protection chemicals, where fluorinated thiophenes contribute to the design of novel pesticides with improved efficacy and environmental safety.

In summary, 2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4) is a multifaceted compound with broad applicability across research and industry. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a key player in advancing chemical innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries in chemistry and beyond.